Cas no 923038-90-8 (4-Dodecanone, 2-(ethylthio)-)

• Product Name: 4-Dodecanone, 2-(ethylthio)-
• CAS No: 923038-90-8
• MF: C₁₄H₂₈OS
• MW: 244.4365234375
• CID: 738195
• PubChem ID: 71445895
• Update Time: 2025-04-19

4-Dodecanone, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Dodecanone, 2-(ethylthio)-
• 2-ethylsulfanyldodecan-4-one
• 2-(ETHYLSULFANYL)DODECAN-4-ONE
• 923038-90-8
• DTXSID80854407

• Inchi： 1S/C14H28OS/c1-4-6-7-8-9-10-11-14(15)12-13(3)16-5-2/h13H,4-12H2,1-3H3
• InChI Key： HQJMRHMCFBUFGD-UHFFFAOYSA-N
• SMILES： S(CC)C(C)CC(CCCCCCCC)=O

Computed Properties

• Exact Mass: 244.18608669g/mol
• Monoisotopic Mass: 244.18608669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4Ų